Cas no 79069-41-3 (2,4-bis(propan-2-yl)aniline)

• Product Name: 2,4-bis(propan-2-yl)aniline
• CAS No: 79069-41-3
• Molecular Formula: C₁₂H₁₉N
• Molecular Weight: 177.28596
• CID: 533437
• PubChem ID: 12750108

2,4-bis(propan-2-yl)aniline Properties

Names and Identifiers

• Benzenamine, 2,4-bis(1-methylethyl)-
• 2,4-di(propan-2-yl)aniline
• 79069-41-3
• 2,4-bis(propan-2-yl)aniline
• SCHEMBL2199068
• 2,4-Diisopropyl-1-amino-benzene
• DTXSID90508868
• EN300-36539
• AKOS000142650
• ZPDPRPHPYMTWMA-UHFFFAOYSA-N
• Oprea1_134867
• 2,4-diisopropylaniline

• InChIKey： ZPDPRPHPYMTWMA-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H19N/c1-8(2)10-5-6-12(13)11(7-10)9(3)4/h5-9H,13H2,1-4H3
• SMILES： CC(C)C1=CC(=C(C=C1)N)C(C)C

Computed Properties

• Exact Mass: 177.151749610g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 177.151749610g/mol
• Heavy Atom Count: 13
• Complexity: 151
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes